![molecular formula C11H13N3O B1490756 2-azetidin-3-yl-5-methoxy-1H-benzimidazole CAS No. 1428233-41-3](/img/structure/B1490756.png)
2-azetidin-3-yl-5-methoxy-1H-benzimidazole
Overview
Description
“2-azetidin-3-yl-5-methoxy-1H-benzimidazole” is a complex organic compound that contains an azetidine ring and a benzimidazole ring. The azetidine ring is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom . The benzimidazole ring is a fused aromatic ring system that consists of a benzene ring and an imidazole ring . The compound also contains a methoxy group, which is an ether derivative of methanol .
Synthesis Analysis
The synthesis of benzimidazole derivatives usually involves two steps: the construction of a benzene ring containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring . The azetidine ring can be synthesized from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction .Molecular Structure Analysis
The molecular structure of “this compound” is complex due to the presence of multiple ring structures and functional groups. The azetidine ring and the benzimidazole ring are the primary structural components of the molecule .Chemical Reactions Analysis
Benzimidazole derivatives have been found to exhibit a wide range of chemical reactivity, which can be attributed to the presence of the imidazole ring. This ring system is known to participate in a variety of chemical reactions, including condensation reactions, ring-opening reactions, and various types of substitution reactions .Scientific Research Applications
AZM is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent for the preparation of various organic compounds, and as a ligand in coordination chemistry. AZM is also used as an intermediate in the synthesis of pharmaceuticals and as an additive in the manufacture of plastics. Additionally, AZM is used in the synthesis of dyes, pigments, and other materials.
Mechanism of Action
Target of Action
Benzimidazole derivatives have been found to exhibit a wide range of pharmacological activities. They are known to interact with various biological targets, including enzymes and receptors involved in critical biochemical pathways .
Mode of Action
The exact mode of action can vary depending on the specific benzimidazole derivative and its target. For instance, some benzimidazole derivatives are known to inhibit certain enzymes, thereby disrupting the biochemical processes that these enzymes facilitate .
Biochemical Pathways
Benzimidazole derivatives can affect various biochemical pathways. For example, they have been reported to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Pharmacokinetics
The pharmacokinetic properties of benzimidazole derivatives, including their absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on their specific chemical structure .
Result of Action
The molecular and cellular effects of benzimidazole derivatives can be diverse, ranging from the inhibition of cell growth in the case of anticancer activity, to the disruption of microbial cell processes in the case of antimicrobial activity .
Action Environment
The action, efficacy, and stability of benzimidazole derivatives can be influenced by various environmental factors. These can include the pH of the environment, the presence of other substances that can interact with the compound, and the temperature .
Advantages and Limitations for Lab Experiments
The advantages of using AZM in lab experiments include its low cost, its high solubility in organic solvents, and its low toxicity. Additionally, AZM is a versatile compound that can be used in a variety of applications. The main limitation of AZM is its instability in the presence of light and air. Therefore, it is important to use AZM in a well-ventilated area and to store it in a dark container.
Future Directions
The future of AZM is promising, as it has a wide range of applications in the scientific research field. Some potential future directions for AZM include its use as a catalyst in green chemistry, its use as a ligand in coordination chemistry, and its use as an additive in the manufacture of plastics. Additionally, AZM may have potential applications in the development of new drugs, dyes, and pigments. Finally, AZM may be used in the synthesis of new materials with novel properties.
properties
IUPAC Name |
2-(azetidin-3-yl)-6-methoxy-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-15-8-2-3-9-10(4-8)14-11(13-9)7-5-12-6-7/h2-4,7,12H,5-6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONIWFFVRFLTHTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(N2)C3CNC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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